2-[4-(diethylamino)-2-quinazolinyl]phenol

• IUPAC Name: 2-[4-(diethylamino)quinazolin-2-yl]phenol
• InChI: InChI=1S/C18H19N3O/c1-3-21(4-2)18-13-9-5-7-11-15(13)19-17(20-18)14-10-6-8-12-16(14)22/h5-12,22H,3-4H2,1-2H3
• InChI Key: TYHQUYQQYVLPAL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC2=CC=CC=C21)C3=CC=CC=C3O
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

2-[4-(diethylamino)-2-quinazolinyl]phenol is a useful research compound. Its molecular formula is C18H19N3O and its molecular weight is 293.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 293.152812238 g/mol and the complexity rating of the compound is 347. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemosensor Development

• Bimetal Chemosensor : A derivative was used to develop a selective and sensitive chemosensor for Cu(II) and Zn(II) ions in aqueous media, which can act as a “turn-off” sensor for Cu(II) and a “turn-on” sensor for Zn(II) (Liao et al., 2016).
• Fluorescent Chemosensor : Another application includes the development of a fluorescent chemosensor, where a derivative showed promising fluorescence properties, ideal for detection applications (Li et al., 2014).

Photophysical Properties

• Fluorescent Derivatives : Substituted 2-(2-hydroxyphenyl)-3H-quinazolin-4-ones and their difluoroboron complexes were synthesized to explore their photophysical properties. Derivatives exhibited large Stokes shifts, making them useful in fluorescence studies (Moshkina et al., 2021).

Antioxidant Properties

• Antioxidant Activity : Some derivatives have been synthesized and evaluated for their antioxidant properties. These studies contribute to understanding the structure-antioxidant activity relationships within this class of compounds (Mravljak et al., 2021).

Biological Activities

• Anticonvulsant Activity : Quinazolin-4-(3H)-one derivatives have been synthesized and evaluated for anticonvulsant properties, with some showing moderate to significant activity (Georgey et al., 2008).
• Antitumor Agents : Derivatives of 2-[4-(diethylamino)-2-quinazolinyl]phenol have been investigated as potential antitumor agents, contributing to cancer treatment research (Bavetsias et al., 2002).

Cellular Imaging

• Imaging in Living Cells : A derivative was used as a fluorescent probe for zinc ion in living cells, demonstrating its potential in cellular imaging applications (Saha et al., 2011).